![molecular formula C13H13N3O2S B2684059 N-(cyanomethyl)-N-(propan-2-yl)-2-sulfanyl-1,3-benzoxazole-6-carboxamide CAS No. 1808506-43-5](/img/structure/B2684059.png)
N-(cyanomethyl)-N-(propan-2-yl)-2-sulfanyl-1,3-benzoxazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyanomethyl)-N-(propan-2-yl)-2-sulfanyl-1,3-benzoxazole-6-carboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CB-13 and is a synthetic cannabinoid receptor agonist. It interacts with the CB1 and CB2 receptors in the body, which are responsible for a range of physiological and psychological functions. The purpose of
Mechanism of Action
CB-13 interacts with the CB1 and CB2 receptors in the body, which are part of the endocannabinoid system. This system is responsible for regulating various physiological and psychological functions, including pain, appetite, mood, and memory. CB-13 acts as an agonist, meaning that it activates these receptors and produces a range of effects, depending on the specific receptor subtype and location.
Biochemical and Physiological Effects:
CB-13 has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anti-convulsant effects. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. CB-13 has also been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of CB-13 for lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it an ideal tool for studying the endocannabinoid system and its role in various physiological and pathological processes. However, one of the main limitations of CB-13 is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on CB-13, including the development of novel synthetic cannabinoids with improved pharmacological properties and the identification of new therapeutic targets for CB-13 and other cannabinoids. Additionally, further research is needed to fully understand the mechanisms underlying the effects of CB-13 on the endocannabinoid system and its potential applications in various fields.
Synthesis Methods
The synthesis of CB-13 involves several steps, including the reaction of 2-amino-5-cyanobenzoxazole with 2-bromo-2-methylpropane, followed by the reaction of the resulting compound with thioacetamide. The final product is obtained through a series of purification steps, including crystallization and recrystallization. The overall yield of CB-13 is around 25%.
Scientific Research Applications
CB-13 has been studied extensively for its potential applications in various fields, including medicine, pharmacology, and neuroscience. Some of the most promising research areas include the treatment of chronic pain, inflammation, and neurological disorders such as epilepsy and multiple sclerosis. CB-13 has also been studied for its potential use as an analgesic and as a treatment for addiction and withdrawal symptoms.
properties
IUPAC Name |
N-(cyanomethyl)-N-propan-2-yl-2-sulfanylidene-3H-1,3-benzoxazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2S/c1-8(2)16(6-5-14)12(17)9-3-4-10-11(7-9)18-13(19)15-10/h3-4,7-8H,6H2,1-2H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLCRHCOTNRMTLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC#N)C(=O)C1=CC2=C(C=C1)NC(=S)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.